Cas no 2171780-28-0 (2-amino-4,4,5,5,5-pentafluoropentanamide)

• Product Name: 2-amino-4,4,5,5,5-pentafluoropentanamide
• CAS No: 2171780-28-0
• MF: C₅H₇F₅N₂O
• MW: 206.113898515701
• CID: 5849029
• PubChem ID: 165506979
• Update Time: 2025-07-18

2-amino-4,4,5,5,5-pentafluoropentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4,5,5,5-pentafluoropentanamide
• 2171780-28-0
• EN300-1300786

• Inchi： 1S/C5H7F5N2O/c6-4(7,5(8,9)10)1-2(11)3(12)13/h2H,1,11H2,(H2,12,13)
• InChI Key： YHZKHJKLFCMEKP-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC(C(N)=O)N)F

Computed Properties

• Exact Mass: 206.04785366g/mol
• Monoisotopic Mass: 206.04785366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-4,4,5,5,5-pentafluoropentanamide

Introduction to 2-amino-4,4,5,5,5-pentafluoropentanamide (CAS No. 2171780-28-0)

2-amino-4,4,5,5,5-pentafluoropentanamide (CAS No. 2171780-28-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its amino and pentafluoropentanamide functionalities, which contribute to its distinct chemical and biological properties. In this comprehensive introduction, we will delve into the structural features, synthesis methods, biological activities, and potential applications of 2-amino-4,4,5,5,5-pentafluoropentanamide.

Structural Features

The molecular structure of 2-amino-4,4,5,5,5-pentafluoropentanamide is composed of a five-carbon chain with four fluorine atoms attached to the fourth carbon and one fluorine atom attached to the fifth carbon. The presence of these fluorine atoms imparts significant electronic and steric effects to the molecule. The amino group at the second carbon position adds reactivity and potential for forming hydrogen bonds. The amide group at the terminal end of the molecule further enhances its chemical stability and solubility in various solvents.

Synthesis Methods

The synthesis of 2-amino-4,4,5,5,5-pentafluoropentanamide can be achieved through several routes. One common method involves the reaction of 4,4,5-trifluoro-1-pentene with hydrogen fluoride to form 4,4,5-trifluoro-1-pentanol. This intermediate is then converted to the corresponding amine using amination techniques such as reductive amination or transition metal-catalyzed amination. Finally, the amine is reacted with an appropriate acid chloride or carboxylic acid to form the desired amide product.

Another approach involves the use of fluoroalkylating agents such as trifluoromethyltrimethylsilane (TFMTMS) in combination with nucleophilic amines. This method allows for the efficient introduction of fluoroalkyl groups onto organic molecules. Recent advancements in fluoroalkylation chemistry have made it possible to synthesize 2-amino-4,4,5,5,5-pentafluoropentanamide with high yields and purity.

Biological Activities

The unique structure of 2-amino-4,4,5,5,5-pentafluoropentanamide has led to its investigation in various biological contexts. One notable area of research is its potential as a prodrug for enhancing drug delivery and bioavailability. The presence of multiple fluorine atoms can modulate the pharmacokinetic properties of drugs by altering their lipophilicity and metabolic stability.

Studies have shown that 2-amino-4,4,5,5,5-pentafluoropentanamide exhibits promising activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to inhibit fatty acid synthase (FAS), an enzyme that plays a crucial role in lipid metabolism and is overexpressed in many cancer cells. By inhibiting FAS, this compound may have potential applications in cancer therapy.

Additionally, 2-amino-4,4,5,5,5-pentafluoropentanamide has been evaluated for its antimicrobial properties. Research has demonstrated that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes due to the high electronegativity and lipophilicity conferred by the fluorine atoms.

Potential Applications

The diverse biological activities of 2-amino-4,4,5,5,5-pentafluoropentanamide make it a valuable candidate for various pharmaceutical applications. In cancer therapy, its ability to inhibit FAS could be harnessed to develop novel anticancer agents that target metabolic vulnerabilities in tumor cells. Preclinical studies have shown promising results in reducing tumor growth and improving survival rates in animal models.

In antimicrobial research, 2-amino-4,4，5，5，5-pentafluoropentanamide has potential as a new class of antibiotics that can combat multidrug-resistant bacteria. Its unique mechanism of action may help overcome resistance mechanisms that have evolved against traditional antibiotics.

Beyond therapeutic applications, 2-amino-4，4，5，5，5-pentafluoropentanamide has also been explored for use in diagnostic imaging agents due to its high fluorine content and chemical stability. Fluorinated compounds are often used in positron emission tomography (PET) imaging due to their favorable properties for tracer development.

Conclusion

In summary, 2-amino-4，4，5，5，5-pentafluoropentanamide (CAS No. 2171780-28-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features enable it to exhibit diverse biological activities and make it a promising candidate for various applications ranging from cancer therapy to antimicrobial agents and diagnostic imaging agents. Ongoing research continues to uncover new insights into its properties and potential uses.